Cas no 1796990-12-9 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 1796990-12-9
• MF: C₂₀H₂₂N₄O₃S
• MW: 398.478682994843
• CID: 5369710
• Update Time: 2025-05-20

N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-cyclopropyl-3-pyridin-2-ylpyrazol-1-yl)ethyl]-4-methoxybenzenesulfonamide
• N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C20H22N4O3S/c1-27-16-7-9-17(10-8-16)28(25,26)22-12-13-24-20(15-5-6-15)14-19(23-24)18-4-2-3-11-21-18/h2-4,7-11,14-15,22H,5-6,12-13H2,1H3
• InChI Key： AZRGFFFFOKUQKM-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C(C3CC3)=CC(C3=NC=CC=C3)=N2)(=O)=O)=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide

Research Brief on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide (CAS: 1796990-12-9)

In recent years, the compound N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide (CAS: 1796990-12-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The presence of a pyrazole core, coupled with a pyridine moiety and a methoxybenzene sulfonamide group, suggests its potential as a versatile scaffold for drug development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that it exhibits promising activity as an inhibitor of certain kinase enzymes, which are often implicated in various pathological conditions, including cancer and inflammatory diseases. The cyclopropyl and pyridinyl substituents are believed to contribute to its binding affinity and selectivity, making it a candidate for further optimization and preclinical evaluation.

One of the key challenges in the development of this compound lies in its pharmacokinetic profile. Researchers have employed advanced computational modeling and in vitro assays to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Early results suggest that while the compound demonstrates favorable solubility and permeability, its metabolic stability may require structural modifications to enhance its bioavailability and half-life in vivo.

In addition to its potential as a kinase inhibitor, recent investigations have explored its interactions with other molecular targets. For instance, studies have reported its ability to modulate the activity of certain G-protein-coupled receptors (GPCRs), which could expand its therapeutic applications to neurological and cardiovascular disorders. These findings underscore the compound's versatility and highlight the need for further mechanistic studies to fully understand its biological effects.

The synthesis of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide has also been a subject of interest. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to its production, facilitating its availability for research purposes. These synthetic improvements are critical for supporting ongoing structure-activity relationship (SAR) studies and for the eventual translation of this compound into clinical candidates.

In conclusion, N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-4-methoxybenzene-1-sulfonamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacokinetic properties, elucidating its precise mechanisms of action, and evaluating its efficacy in relevant disease models. The continued exploration of this compound may yield novel therapeutic agents with significant clinical impact.